Cas no 737797-38-5 ((2-chloro-6-methyl-phenyl)-iodo-zinc)

• Product Name: (2-chloro-6-methyl-phenyl)-iodo-zinc
• CAS No: 737797-38-5
• MF: C₇H₆ClIZn
• MW: 317.889009952545
• MDL: MFCD02260172
• CID: 1766457
• PubChem ID: 24722626
• Update Time: 2025-08-03

(2-chloro-6-methyl-phenyl)-iodo-zinc Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-METHYLPHENYLZINC IODIDE
• (2-chloro-6-methyl-phenyl)-iodo-zinc
• LogP
• zinc,1-chloro-3-methylbenzene-2-ide,iodide
• MFCD02260172
• AKOS016017975
• 737797-38-5
• 2-Chloro-6-methylphenylzinc iodide 0.5 M in Tetrahydrofuran
• 2-Chloro-6-methylphenylzinc iodide, 0.50 M in THF
• 2-Chloro-6-methylphenylzinc iodide, 0.5M in tetrahydrofuran
• 1-chloro-3-methylbenzene-2-ide;iodozinc(1+)

• MDL： MFCD02260172
• Inchi： 1S/C7H6Cl.HI.Zn/c1-6-3-2-4-7(8)5-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
• InChI Key： ZFMVTOHLCVLPFM-UHFFFAOYSA-M
• SMILES： I[Zn+].ClC1=CC=CC(C)=[C-]1

Computed Properties

• Exact Mass: 315.84900
• Monoisotopic Mass: 315.84942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.33180

(2-chloro-6-methyl-phenyl)-iodo-zinc Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-chloro-6-methyl-phenyl)-iodo-zinc

Introduction to (2-chloro-6-methyl-phenyl)-iodo-zinc (CAS No. 737797-38-5)

(2-chloro-6-methyl-phenyl)-iodo-zinc, with the chemical formula CAS No. 737797-38-5, is a specialized organometallic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various complex molecules, particularly in the development of novel therapeutic agents. Its unique structural properties make it a valuable tool for researchers exploring innovative chemical pathways.

The molecular structure of (2-chloro-6-methyl-phenyl)-iodo-zinc features a phenyl ring substituted with both a chlorine atom at the 2-position and a methyl group at the 6-position. This arrangement imparts distinct reactivity patterns, making it an effective catalyst or ligand in various organic transformations. The presence of an iodine atom bonded to zinc enhances its ability to participate in cross-coupling reactions, which are fundamental to modern drug discovery processes.

In recent years, there has been a surge in research focused on developing efficient and sustainable methods for constructing biaryl structures, which are prevalent in many biologically active compounds. (2-chloro-6-methyl-phenyl)-iodo-zinc has emerged as a key intermediate in these efforts, particularly in the Suzuki-Miyaura and Stille cross-coupling reactions. These reactions allow for the precise assembly of aryl radicals, enabling the synthesis of complex molecules with high regioselectivity and yield.

One of the most compelling applications of (2-chloro-6-methyl-phenyl)-iodo-zinc is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that interact with enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical trials, highlighting the compound's potential as a building block for next-generation therapeutics.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Unlike some organometallic reagents that require stringent handling protocols, (2-chloro-6-methyl-phenyl)-iodo-zinc can often be used under milder conditions, reducing the environmental impact and cost associated with its use. This aligns with the growing emphasis on green chemistry principles, where efficiency and sustainability are paramount.

Advances in computational chemistry have further enhanced our understanding of how (2-chloro-6-methyl-phenyl)-iodo-zinc behaves in different reaction environments. Molecular modeling studies have provided insights into its interaction with transition metals and other ligands, optimizing its use in catalytic systems. These computational approaches not only accelerate the discovery process but also help predict potential side reactions, ensuring higher yields and purities.

The pharmaceutical industry has been particularly keen on exploring new derivatives of (2-chloro-6-methyl-phenyl)-iodo-zinc. By modifying its substituents or employing different reaction strategies, researchers have generated libraries of compounds with diverse biological activities. Some of these derivatives have exhibited anti-inflammatory, antimicrobial, and even antiviral properties, underscoring the compound's broad utility.

In conclusion, (2-chloro-6-methyl-phenyl)-iodo-zinc (CAS No. 737797-38-5) represents a significant advancement in synthetic chemistry and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to synthesize complex organic molecules. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.